BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 2-Hydroxy-3-
phenoxypropyl Acrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Hydroxy-3-phenoxypropyl!
Compound Name:
acrylate

Cat. No.: B102866

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxy-3-phenoxypropyl
acrylate (HPPA), a versatile monomer increasingly utilized in advanced material science, with
applications spanning from drug delivery systems to dental composites and innovative 3D
printing materials.

Core Molecular and Physical Properties

2-Hydroxy-3-phenoxypropyl acrylate is a monofunctional acrylate monomer. Its chemical
structure, featuring a hydroxyl group and a phenoxy group, imparts a unique combination of
reactivity, hydrophilicity, and flexibility to the polymers it forms.

The definitive molecular weight of 2-Hydroxy-3-phenoxypropyl acrylate is 222.24 g/mol .[1]
[2][3] This and other key quantitative properties are summarized in the table below.
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Property Value

Molecular Weight 222.24 g/mol [1][2][3]
Molecular Formula C12H1404[1][2]
Density 1.16 g/mL at 25 °C
Refractive Index n20/D 1.528

Boiling Point 325.4°C

Flash Point 192 °F

Applications in Research and Development

HPPA is a valuable component in the formulation of a variety of polymeric materials due to its
favorable characteristics, which include good adhesion, flexibility, and low odor.[4][5] Its
applications are particularly prominent in fields requiring biocompatible and advanced
functional materials.

Controlled Drug Release Systems

Polymeric membranes formulated with 2-Hydroxy-3-phenoxypropyl acrylate are being
explored for controlled drug release applications.[6] The polymerization of HPPA, often initiated
by UV radiation, can create a cross-linked hydrogel network. This network can be engineered
to encapsulate therapeutic agents and release them in a sustained manner. The meso-ordered
structure of these hydrogels is particularly advantageous for drug delivery, as it allows for the
loading of drugs and their subsequent localized and sustained release, which can minimize
systemic side effects.

Advanced Vitrimers for 3D Printing

A significant application of HPPA is in the synthesis of vitrimers, a novel class of polymers that
combine the properties of thermosets and thermoplastics. These materials exhibit high thermal
stability and mechanical strength, yet they can be reprocessed and reshaped, opening up
possibilities for self-healing and shape-memory materials.[7] HPPA is a valuable co-monomer
in these formulations, contributing to a reduction in resin viscosity and shrinkage while
enhancing the flexibility of the final polymer.[8][9] Resins containing HPPA have been
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successfully used in digital light processing (DLP) and liquid crystal display (LCD) 3D printing
technologies.[6][8][9]

Dental Restorative Materials

The matrix of modern dental composites is predominantly based on dimethacrylate monomers.
[10] Acrylate-based monomers like HPPA are used in these formulations to improve the
mechanical properties and durability of dental fillings.[11] These materials are designed to
mimic the appearance of natural teeth and bond effectively to both dentin and enamel.[10]

Experimental Protocols and Methodologies

While detailed, standardized protocols are often proprietary or specific to a particular research
group, the following outlines the general experimental procedures found in the literature for the
application of 2-Hydroxy-3-phenoxypropyl acrylate.

Synthesis of Vitrimers for 3D Printing

The synthesis of HPPA-containing vitrimers for 3D printing typically involves the
photopolymerization of a resin mixture.

Materials and Equipment:

2-Hydroxy-3-phenoxypropyl acrylate (HPPA)

A cross-linking monomer (e.g., Acrylated Epoxidized Soybean QOil - AESO)

A photoinitiator (e.g., ethyl(2,4,6-trimethylbenzoyl) phenylphosphinate - TPOL)

A transesterification catalyst (e.g., Zinc Acetylacetone Hydrate - Zn(acac)z)

A 3D printer (e.g., Digital Light Processing - DLP)

UV curing system
General Procedure:

e The transesterification catalyst is dissolved in HPPA, often with gentle heating (e.g., 70°C).[6]
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 After cooling to room temperature, the cross-linking monomer and photoinitiator are added
and stirred until a homogeneous resin is formed.[6]

e The prepared resin is then used in a DLP 3D printer to fabricate objects layer by layer
through photopolymerization.

e Post-curing of the printed object, for instance by heating at an elevated temperature (e.g.,
200°C), may be required to enhance the vitrimeric properties.[6]

3D Printing and Curing

DLP 3D Printing

Dissolve Catalyst
in HPPA at 70°C

Click to download full resolution via product page

Caption: Workflow for the synthesis of HPPA-based vitrimers for 3D printing.

Preparation of Hydrogels for Controlled Drug Release

The formation of HPPA-based hydrogels for drug delivery often employs photopolymerization to
create a cross-linked network.

General Procedure:

e A hydrogel precursor solution is prepared by mixing HPPA, a suitable solvent (e.g., water),
and a photoinitiator.

e The drug to be encapsulated is incorporated into this mixture.
e The solution is then exposed to UV light to initiate polymerization and form the hydrogel.

e The resulting hydrogel, now containing the entrapped drug, can be washed and dried.
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Caption: General workflow for preparing drug-loaded hydrogels using HPPA.

Signaling Pathways

A thorough review of the scientific literature did not yield any information regarding the
involvement of 2-Hydroxy-3-phenoxypropyl acrylate in biological signaling pathways. As a
synthetic monomer primarily used in materials science for polymerization, it is not expected to
have a direct role as a signaling molecule in biological systems. Its biological effects are more
related to the biocompatibility and potential cytotoxicity of the monomer and the resulting
polymers.
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Safety and Handling

2-Hydroxy-3-phenoxypropyl acrylate is considered a hazardous substance.[12] It can cause
skin and eye irritation, and may cause an allergic skin reaction.[13] Appropriate personal
protective equipment, including gloves and eye protection, should be worn when handling this
chemical. It should be used in a well-ventilated area. For detailed safety information, refer to
the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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